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Compound of Interest

Compound Name: Trap-101 hydrochloride

Cat. No.: B572805 Get Quote

Technical Support Center: Trap-101
Hydrochloride
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with Trap-101
hydrochloride.

Frequently Asked Questions (FAQs)
Q1: What is Trap-101 hydrochloride and what is its primary mechanism of action?

Trap-101 hydrochloride is a potent and selective competitive antagonist of the

Nociceptin/Orphanin FQ (N/OFQ) peptide (NOP) receptor.[1] Its primary mechanism of action is

to block the binding of the endogenous ligand N/OFQ to the NOP receptor, thereby inhibiting its

downstream signaling pathways.[1]

Q2: What are the recommended storage conditions for Trap-101 hydrochloride?

For long-term storage, Trap-101 hydrochloride powder should be stored at -20°C for up to 3

years. If dissolved in a solvent, it should be stored at -80°C for up to 1 year.[2]

Q3: What is the solubility of Trap-101 hydrochloride?
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Trap-101 hydrochloride is soluble in water at concentrations of ≥10 mg/mL and in DMSO at

<21.7 mg/mL.[2][3] For DMSO, sonication is recommended to aid dissolution.[2]

Q4: What is the selectivity profile of Trap-101 hydrochloride?

Trap-101 hydrochloride displays high selectivity for the NOP receptor over classical opioid

receptors (μ, δ, and κ).

Quantitative Data Summary
Table 1: In Vitro Binding Affinities of Trap-101 hydrochloride

Receptor pKi

NOP 8.65

μ-opioid 6.60

κ-opioid 6.14

δ-opioid < 5.0

Table 2: In Vivo Efficacy of Trap-101 hydrochloride in a Rat Model of Parkinson's Disease

Parameter
Effective Dose
Range

Route of
Administration

Observed Effect

Akinesia/Bradykinesia Starting at 1 mg/kg Intraperitoneal
Alleviation of motor

deficits

Overall Gait Ability Starting at 1 mg/kg Intraperitoneal Improvement in gait

Motor Activity (naïve

rats)
10 mg/kg Intraperitoneal Stimulation

Motor Activity (naïve

rats)
30 mg/kg Intraperitoneal Inhibition

Experimental Protocols and Controls

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b572805?utm_src=pdf-body
https://www.targetmol.com/compound/trap-101%20hydrochloride
https://www.sigmaaldrich.com/SG/en/product/sigma/t5830
https://www.targetmol.com/compound/trap-101%20hydrochloride
https://www.benchchem.com/product/b572805?utm_src=pdf-body
https://www.benchchem.com/product/b572805?utm_src=pdf-body
https://www.benchchem.com/product/b572805?utm_src=pdf-body
https://www.benchchem.com/product/b572805?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b572805?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A critical aspect of experiments involving Trap-101 hydrochloride is the inclusion of

appropriate controls to ensure the validity and reproducibility of the results.

Positive and Negative Controls
Positive Control: A known agonist of the NOP receptor, such as N/OFQ, should be used to

confirm that the experimental system is responsive.[4]

Negative Control: A vehicle control (the solvent used to dissolve Trap-101 hydrochloride)

should be included to ensure that the observed effects are not due to the solvent itself.

Specificity Control: To confirm that the effects of Trap-101 hydrochloride are mediated

through the NOP receptor, experiments can be performed in cells or tissues that do not

express the NOP receptor or in NOP receptor knockout animals.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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